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Compound of Interest

Compound Name: 6-Bromo-1-nitronaphthalene

Cat. No.: B180123 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Bromo-1-nitronaphthalene was not

readily available. The following guidance is based on information for structurally similar

compounds, such as 1-nitronaphthalene, and general best practices for the disposal of

halogenated and nitrated aromatic compounds. Researchers must consult their institution's

Environmental Health and Safety (EHS) department and local regulations for specific disposal

requirements.

This guide provides essential safety and logistical information for the proper disposal of 6-
Bromo-1-nitronaphthalene, a crucial aspect of laboratory safety and environmental

responsibility. Adherence to these procedures is vital for researchers, scientists, and drug

development professionals.

I. Hazard Profile and Safety Summary
6-Bromo-1-nitronaphthalene is a halogenated nitroaromatic compound. Based on data for

similar chemicals, it should be handled as a hazardous substance.[1] The primary hazards

associated with this class of compounds include:

Flammability: May be a flammable solid.[2]

Toxicity: Harmful if swallowed.[2]

Environmental Hazard: Toxic to aquatic life with long-lasting effects.[2]
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All materials contaminated with 6-Bromo-1-nitronaphthalene, including personal protective

equipment (PPE), glassware, and absorbent materials, must be treated as hazardous waste.[1]

II. Quantitative Data Summary
For quick reference, the key physical and chemical properties of 6-Bromo-1-nitronaphthalene
are summarized in the table below.

Property Value Reference

Chemical Formula C₁₀H₆BrNO₂ [3][4]

CAS Number 102153-48-0 [3][4]

Molecular Weight 252.06 g/mol [4]

Melting Point 98-99 °C [3]

Boiling Point 363.8±17.0 °C (Predicted) [3]

Density 1.662±0.06 g/cm³ (Predicted) [3]

log Pow (n-octanol/water)
3.19 (Bioaccumulation is not

expected)
[2]

III. Step-by-Step Disposal Protocol
The proper disposal of 6-Bromo-1-nitronaphthalene waste is a critical procedure that requires

careful planning and execution. The following protocol outlines the recommended steps.

Experimental Protocol: Waste Disposal

Waste Identification and Segregation:

All disposable materials that have come into contact with 6-Bromo-1-nitronaphthalene
must be considered hazardous waste.[1]

Crucially, keep halogenated waste separate from non-halogenated organic solvent waste.

[5][6] Mixing these waste streams can complicate and significantly increase the cost of

disposal.[5]
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Containerization:

Use only approved, chemically resistant, and sealable containers for hazardous waste

collection. Ensure containers are in good condition and free from leaks.[6][7]

A dedicated container, clearly labeled for "Halogenated Organic Waste," should be used.

[6][8]

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "6-Bromo-1-
nitronaphthalene," and any other information required by your institution and local

regulations.[6][7]

The label should be applied to the container before the first drop of waste is added.[6]

On-site Accumulation and Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.[7]

It is best practice to use secondary containment to prevent the spread of material in case

of a leak.[8]

Keep the container away from incompatible materials such as acids, bases, and oxidizing

agents.[9]

Disposal Arrangement:

Do not dispose of 6-Bromo-1-nitronaphthalene down the drain or by evaporation.[9]

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[7][10]

Spill Management:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.[7]
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Remove all sources of ignition.[2]

Absorb the spill with an inert, dry material and place it in a sealed container for disposal as

hazardous waste.[9]

Decontaminate the spill area thoroughly.[7]

IV. Visualized Workflow for Disposal
The logical flow for the proper disposal of 6-Bromo-1-nitronaphthalene is illustrated below.
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Start: Generation of
6-Bromo-1-nitronaphthalene Waste

Segregate Halogenated Waste
(Keep separate from non-halogenated)

Spill Occurs

Select Appropriate
Waste Container

(Chemically resistant, sealable)

Label Container Correctly
('Hazardous Waste', Chemical Name)

Store in Designated Secure Area
(Ventilated, secondary containment)

Arrange for Professional Disposal
(Contact EHS or licensed contractor)

End: Proper Disposal

Contain and Clean Up Spill
(Use inert absorbent, decontaminate)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 6-Bromo-1-nitronaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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